![molecular formula C17H22N4O4S B5679419 1,3-dimethyl-5-{[(1S*,5R*)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]sulfonyl}-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B5679419.png)
1,3-dimethyl-5-{[(1S*,5R*)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]sulfonyl}-1,3-dihydro-2H-benzimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including those related to the compound , often involves the use of catalysts like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) to promote methylation reactions under mild conditions, with enhancements through microwave irradiation (Shieh, Dell, & Repič, 2001). Such methodologies highlight the efficiency of modern synthetic techniques in constructing complex molecules.
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including variations like "4-(5,6-Dihydrobenzimidazo[1,2-c]quinazolin-6-yl)benzene-1,3-diol dimethyl sulfoxide monosolvate," showcases disordered molecular frameworks with multiple orientations, indicative of the structural complexity and versatility of these compounds (Eltayeb, Teoh, Yeap, & Fun, 2011). Such structural analyses are critical for understanding the compound's reactivity and interaction potential.
Chemical Reactions and Properties
Benzimidazole derivatives are known for their reactivity in various chemical reactions, including those that lead to the formation of new compounds with potential antimicrobial properties, as seen in the synthesis and characterization of sulfonamide derivatives (Rane et al., 2010). These reactions are crucial for exploring the chemical versatility and potential applications of the compound.
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting points, and crystal structures, play a significant role in their application and functionality. Studies like the one on "3-[1-(3-Hydroxybenzyl)-1H-benzimidazol-2-yl]phenol dimethyl sulfoxide monosolvate" provide insights into the molecular interactions and conformational dynamics within the crystal lattice (Quezada-Miriel et al., 2012).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including reactivity patterns, stability, and interactions with biological molecules, underpin their potential in pharmaceutical and material science applications. Investigations into the antibacterial effects of benzimidazole and its metal complexes, for instance, reveal their potential as antimicrobial agents, highlighting the importance of understanding these chemical properties (Tavman et al., 2009).
properties
IUPAC Name |
1,3-dimethyl-5-[[(1S,5R)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]nonan-3-yl]sulfonyl]benzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O4S/c1-18-12-5-4-11(16(18)22)9-21(10-12)26(24,25)13-6-7-14-15(8-13)20(3)17(23)19(14)2/h6-8,11-12H,4-5,9-10H2,1-3H3/t11-,12+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVLDKMPCVBWOIK-NWDGAFQWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC(C1=O)CN(C2)S(=O)(=O)C3=CC4=C(C=C3)N(C(=O)N4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@@H]2CC[C@H](C1=O)CN(C2)S(=O)(=O)C3=CC4=C(C=C3)N(C(=O)N4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-5-[[(1S,5R)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]nonan-3-yl]sulfonyl]benzimidazol-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.